Cas no 2112419-87-9 (3-(2-methoxypyridin-3-yl)propanenitrile)

• Product Name: 3-(2-methoxypyridin-3-yl)propanenitrile
• CAS No: 2112419-87-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5810056
• PubChem ID: 126660834
• Update Time: 2025-10-17

3-(2-methoxypyridin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxypyridin-3-yl)propanenitrile
• EN300-1824624
• SCHEMBL18599187
• 2112419-87-9

• Inchi： 1S/C9H10N2O/c1-12-9-8(4-2-6-10)5-3-7-11-9/h3,5,7H,2,4H2,1H3
• InChI Key： YYMBHNFSMBCGBX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)CCC#N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.9Ų

Additional information on 3-(2-methoxypyridin-3-yl)propanenitrile

Introduction to 3-(2-Methoxypyridin-3-yl)propanenitrile (CAS No. 2112419-87-9)

3-(2-Methoxypyridin-3-yl)propanenitrile, with the CAS number 2112419-87-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxypyridine moiety and a cyano group, making it a promising candidate for various biological applications.

The molecular formula of 3-(2-methoxypyridin-3-yl)propanenitrile is C₁₀H₁₀N₂O, and its molecular weight is 174.19 g/mol. The compound's structure consists of a pyridine ring substituted with a methoxy group at the 2-position and a propionitrile chain attached at the 3-position. This arrangement provides a balance of hydrophobic and hydrophilic properties, which can influence its solubility and bioavailability.

Recent studies have explored the potential of 3-(2-methoxypyridin-3-yl)propanenitrile in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The researchers found that 3-(2-methoxypyridin-3-yl)propanenitrile selectively inhibits the activity of these kinases, thereby reducing tumor growth in preclinical models.

In addition to its potential as an anticancer agent, 3-(2-methoxypyridin-3-yl)propanenitrile has also shown promise in neurodegenerative diseases. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can modulate the activity of specific receptors involved in neuroprotection. The researchers observed that treatment with 3-(2-methoxypyridin-3-yl)propanenitrile led to improved cognitive function and reduced neuronal damage in animal models of Alzheimer's disease.

The pharmacokinetic properties of 3-(2-methoxypyridin-3-yl)propanenitrile have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, the compound has been found to be well-tolerated at therapeutic doses, with minimal side effects observed in preclinical studies.

The synthesis of 3-(2-methoxypyridin-3-yl)propanenitrile has been optimized to ensure high yield and purity. Various synthetic routes have been reported, including those involving palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods have been refined to minimize by-products and improve overall efficiency, making the compound more accessible for large-scale production.

In conclusion, 3-(2-methoxypyridin-3-yl)propanenitrile (CAS No. 2112419-87-9) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in cancer therapy and neurodegenerative diseases highlight its significance in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and therapeutic potential, paving the way for future clinical development.